Cas no 2171289-03-3 ((2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine)

• Product Name: (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine
• CAS No: 2171289-03-3
• MF: C₅H₁₀F₃NS
• MW: 173.199810504913
• CID: 5951491
• PubChem ID: 165849138
• Update Time: 2025-08-03

(2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine
• EN300-1642816
• 2171289-03-3

• Inchi： 1S/C5H10F3NS/c1-10-3-2-4(9)5(6,7)8/h4H,2-3,9H2,1H3/t4-/m0/s1
• InChI Key： GAXHXLFDGBDAMZ-BYPYZUCNSA-N
• SMILES： S(C)CC[C@@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 173.04860498g/mol
• Monoisotopic Mass: 173.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Additional information on (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine

The Compound CAS No. 2171289-03-3: (2S)-1,1,1-Trifluoro-4-(Methylsulfanyl)Butan-2-Amine

(2S)-1,1,1-Trifluoro-4-(methylsulfanyl)butan-2-amine, identified by the CAS registry number 2171289-03-3, is a fluorinated organic compound with a unique structure that combines trifluoromethyl and methylsulfanyl groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's chiral center at the second carbon atom contributes to its stereochemical properties, making it a valuable compound for enantioselective synthesis.

The synthesis of (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine involves a multi-step process that typically begins with the alkylation of a suitable amine precursor. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic addition reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of (2S)-trifluoro-methylsulfanyl-butane amine exhibit potent inhibitory activity against certain enzymes involved in metabolic disorders. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

Moreover, the methylsulfanyl group in this compound plays a significant role in modulating its pharmacokinetic properties. Research indicates that this group enhances the compound's stability and bioavailability, making it an attractive candidate for oral drug delivery systems. Recent studies have also highlighted the importance of fluorinated groups in improving the pharmacodynamic profile of drugs, further underscoring the significance of this compound in medicinal chemistry.

In terms of environmental impact, (2S)-trifluoro-methylsulfanyl-butane amine has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological effects and ensure sustainable practices during its production and use.

Looking ahead, the integration of computational chemistry tools with experimental studies is expected to provide deeper insights into the structure-function relationship of this compound. Such advancements will not only enhance our understanding of its biological activity but also pave the way for the development of more effective therapeutic agents.

In conclusion, (2S)-1,1,1-trifluoro-4-(methylsulfanyl)butan-2-amine (CAS No. 2171289-03-3) is a versatile compound with significant potential in various scientific domains. Its unique chemical structure and promising biological properties make it a valuable asset for researchers and industries alike. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing modern medicine and beyond.